1-Bromo-2-(2-methoxyethyl)benzene

• IUPAC Name: 1-bromo-2-(2-methoxyethyl)benzene
• InChI: InChI=1S/C9H11BrO/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7H2,1H3
• InChI Key: QXOAJUVEMRWHQT-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=CC=CC=C1Br
• Molecular Formula: C9H11BrO
• DSSTOX Substance ID: DTXSID40408884
• Molecular Weight: 215.09 g/mol
• CAS RN: 39767-89-0

Description

“1-Bromo-2-(2-methoxyethyl)benzene” is a chemical compound with the molecular formula C9H11BrO and a molecular weight of 215.09. It is also known by its IUPAC name, (1-bromo-2-methoxyethyl)benzene.

Molecular Structure Analysis

The InChI code for (1-bromo-2-methoxyethyl)benzene is 1S/C9H11BrO/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Synthesis of Isoindoles and Isoindole Derivatives

1-Bromo-2-(2-methoxyethyl)benzene is utilized in the synthesis of 1-substituted 3-alkoxy-1H-isoindoles. The process involves a two-step synthesis starting from 1-bromo-2-(dialkoxymethyl)benzenes, which are generated through a Br/Li exchange, followed by a reaction with nitriles and acid-catalyzed cyclization. This method provides a pathway to create 3-aryl-1-ethoxy-1-methyl-1H-isoindoles, a variant of isoindoles (Kuroda & Kobayashi, 2015).

Total Synthesis of Natural Products

The compound serves as a starting material in the total synthesis of naturally occurring dibromo compounds, like 3,4-Dibromo-5-[2-bromo-3,4-dihydroxy-6-(methoxymethyl)benzyl]benzene-1,2-diol. The synthesis is achieved through a series of reactions starting from related aryl methyl ethers, demonstrating its role in the creation of complex natural products (Akbaba et al., 2010).

Radical Cyclisation to Tetrahydrofuran Derivatives

It is also used in the selective radical cyclization to produce tetrahydrofuran derivatives. The process involves electrogenerated nickel(I) tetramethylcyclam as a catalyst. This approach highlights its use in synthesizing valuable organic compounds with potential applications in various fields (Esteves, Ferreira, & Medeiros, 2007).

Molecular Electronics

1-Bromo-2-(2-methoxyethyl)benzene is a key precursor in the synthesis of molecular wires for electronics. Simple and accessible aryl bromides, including this compound, are used to create oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires through efficient transformations, demonstrating its significance in the development of molecular electronic components (Stuhr-Hansen et al., 2005).

Sterically Protecting Groups in Organic Synthesis

The compound is involved in the creation of sterically hindered bromobenzenes, which are then converted to phosphonous dichlorides. These compounds stabilize low-coordinate phosphorus compounds, illustrating its role in advanced organic synthesis techniques (Yoshifuji, Kamijo, & Toyota, 1993).

Safety and Hazards

(1-bromo-2-methoxyethyl)benzene is classified as having acute toxicity (Category 4, Oral). It is harmful if swallowed. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.

Synthesis routes and methods

Procedure details

To a solution of commercially available 2-(2-bromophenyl)ethanol (1 eq.) in THF/DMF (4/1; 0.12M) at 0° C. was added NaH (60% dispersion in oil; 1.5 eq). The mixture was stirred for 30 min then iodomethane (2 eq.) was added. The final mixture was stirred for 12 h at room temperature, poured in saturated aqueous NH4Cl and then extracted with Et2O. The organic extract was washed with water, brine, dried over MgSO4 filtered and concentrated. Purification by column chromatography on silica gel (Combi Flash from ISCO), eluting with Hex/EtOAc 0 to 50%, afforded the desired compound as a colorless oil.